5-(4-chloro-3-methylphenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 5-[(4-chloro-3-methylphenoxy)methyl]-1,2-dihydro-1,2,4-triazole-3-thione
• InChI: InChI=1S/C10H10ClN3OS/c1-6-4-7(2-3-8(6)11)15-5-9-12-10(16)14-13-9/h2-4H,5H2,1H3,(H2,12,13,14,16)
• InChI Key: KIPSXCCOTPSYPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC(=S)NN2)Cl
• Molecular Formula: C10H10ClN3OS
• Molecular Weight: 255.72 g/mol

Description

The compound “5-(4-chloro-3-methylphenoxymethyl)-4H-1,2,4-triazole-3-thiol” is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. The compound also contains a phenyl group (a ring of six carbon atoms, also known as a benzene ring) that is substituted with a chlorine atom and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring, the thiol group (-SH), and the substituted phenyl group. The presence of these functional groups would likely confer specific chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the thiol group might be prone to oxidation, and the chlorine atom on the phenyl ring might be susceptible to nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar thiol group and the aromatic ring might affect its solubility, while the presence of the chlorine atom might affect its reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in various fields such as medicinal chemistry, materials science, or agrochemicals, among others.